Cas no 154634-38-5 ((2R,3R)-4-methoxy-2,3-dimethyl-4-oxo-butanoic acid)

• Product Name: (2R,3R)-4-methoxy-2,3-dimethyl-4-oxo-butanoic acid
• CAS No: 154634-38-5
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 1329214
• PubChem ID: 87723881
• Update Time: 2025-04-20

(2R,3R)-4-methoxy-2,3-dimethyl-4-oxo-butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-4-methoxy-2,3-dimethyl-4-oxo-butanoic acid
• (2R,3R)-4-Methoxy-2,3-dimethyl-4-oxobutanoic acid
• butanedioic acid, 2,3-dimethyl-, monomethyl ester, (2R,3R)-
• LogP
• (R,R)-2,3-dimethyl-succinic acid monomethyl ester
• SCHEMBL4756098
• 1-Methyl (2R,3R)-2,3-dimethylbutanedioate
• DTXSID501271550
• 154634-38-5

• Inchi： 1S/C7H12O4/c1-4(6(8)9)5(2)7(10)11-3/h4-5H,1-3H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： YGNOTSXXQFFAFO-RFZPGFLSSA-N
• SMILES： O(C)C([C@H](C)[C@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 160.07356
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6